Cas no 2227904-48-3 ((1S)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol)

• Product Name: (1S)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol
• CAS No: 2227904-48-3
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6042537
• PubChem ID: 96750705
• Update Time: 2025-10-16

(1S)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol
• (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol
• EN300-1775037
• 2227904-48-3

• Inchi： 1S/C10H13N3O/c11-5-4-9(14)8-7-13-6-2-1-3-10(13)12-8/h1-3,6-7,9,14H,4-5,11H2/t9-/m0/s1
• InChI Key： REKNXBOYWJHULK-VIFPVBQESA-N
• SMILES： O[C@H](C1=CN2C=CC=CC2=N1)CCN

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on (1S)-3-amino-1-{imidazo1,2-apyridin-2-yl}propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol (CAS No. 2227904-48-3)

The compound (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol (CAS No. 2227904-48-3) is a chiral amino alcohol derivative featuring an imidazo[1,2-a]pyridine scaffold. This structure is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors.

Recent trends in pharmaceutical research highlight the growing demand for imidazo[1,2-a]pyridine derivatives, driven by their broad-spectrum biological activities. Researchers are increasingly exploring (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol as a key building block for G-protein-coupled receptor (GPCR) modulators and neuroprotective agents. Its chiral center at the 1-position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

From a synthetic chemistry perspective, CAS No. 2227904-48-3 offers unique opportunities for structure-activity relationship (SAR) studies. The imidazo[1,2-a]pyridine core is known to enhance blood-brain barrier (BBB) permeability, making it valuable for CNS drug design. Additionally, the compound's hydrogen-bonding capacity facilitates interactions with biological targets, which explains its frequent appearance in patents for neurodegenerative disease treatments.

The market for chiral amino alcohols like (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol is expanding rapidly, with applications ranging from small-molecule therapeutics to catalytic ligands. Industry reports indicate heightened interest in this compound class for precision medicine approaches, particularly in personalized neurology. Its stability under physiological conditions further boosts its appeal for prodrug development strategies.

Analytical characterization of 2227904-48-3 typically involves HPLC chiral separation to confirm enantiopurity, alongside NMR spectroscopy for structural verification. The compound's logP value and solubility profile make it suitable for formulation development, addressing common challenges in drug delivery optimization. These properties align with current industry priorities for orally bioavailable compounds.

Emerging applications of (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol extend to fluorescence probes and molecular imaging agents, capitalizing on the imidazo[1,2-a]pyridine moiety's photophysical properties. This dual functionality as both therapeutic agent and diagnostic tool positions it favorably in the theranostics market, a rapidly growing sector in precision medicine.

Environmental and regulatory aspects of CAS 2227904-48-3 comply with standard green chemistry principles, with several synthetic routes achieving high atom economy. The compound's biodegradability profile meets pharmaceutical industry standards, making it attractive for sustainable process chemistry development. These features respond to increasing demands for eco-friendly synthetic methodologies in fine chemical production.

Future research directions for (1S)-3-amino-1-{imidazo[1,2-a]pyridin-2-yl}propan-1-ol may explore its potential in covalent inhibitor design through modification of its primary amine group. The compound's structural plasticity also suggests utility in fragment-based drug discovery campaigns. With the pharmaceutical industry's shift toward targeted therapies, this molecule's versatility ensures continued relevance in drug development pipelines.